Cas no 148312-45-2 (3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-)
148312-45-2 structure
Product Name:3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
CAS No:148312-45-2
MF:C12H17N5O
MW:247.296281576157
CID:141173
PubChem ID:3073369
Update Time:2025-04-19
3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]-
- 1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]azetidin-3-ol
- 3-Azetidinol, 1-(4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-
- DTXSID90163956
- 1-(4-Cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl)-3-azetidinol
- 148312-45-2
-
- Inchi: 1S/C12H17N5O/c18-9-5-17(6-9)12-15-10(7-1-2-7)14-11(16-12)13-8-3-4-8/h7-9,18H,1-6H2,(H,13,14,15,16)
- InChI Key: SNKWGWNGFDFNOU-UHFFFAOYSA-N
- SMILES: OC1CN(C2=NC(=NC(C3CC3)=N2)NC2CC2)C1
Computed Properties
- Exact Mass: 247.14351
- Monoisotopic Mass: 247.14331018g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.2Ų
Experimental Properties
- PSA: 74.17
3-Azetidinol,1-[4-cyclopropyl-6-(cyclopropylamino)-1,3,5-triazin-2-yl]- Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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